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Compound of Interest

Compound Name: Ethyl acetamidocyanoacetate

Cat. No.: B146813

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl acetamidocyanoacetate (CAS No. 4977-62-2), a versatile organic compound, serves as
a pivotal intermediate in the synthesis of a wide array of biologically active molecules. Its
unique trifunctional structure, featuring an ethyl ester, a cyano group, and an acetamido moiety,
allows for diverse chemical transformations, making it a valuable building block in medicinal
chemistry and drug development. This technical guide provides a comprehensive overview of
the physicochemical properties, synthesis, and key reactions of ethyl
acetamidocyanoacetate. It further delves into its applications in the synthesis of amino acids
and heterocyclic compounds, including potential therapeutic agents. Detailed experimental
protocols and spectral data are presented to facilitate its use in a research and development
setting.

Physicochemical Properties

Ethyl acetamidocyanoacetate is a white to off-white crystalline solid.[1] Its key physical and
chemical properties are summarized in the table below.
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Property Value Reference

CAS Number 4977-62-2 [21[3][41[5]

Molecular Formula C7H10N203 [41[5]

Molecular Weight 170.17 g/mol [41[5]

Appearance White to off-white crystalline 1]
solid/powder

Melting Point 125-130 °C [1][5]

Boiling Point 347.5 £ 27.0 °C at 760 mmHg [5]

Density 1.2+0.1 g/cm3 [5]

Flash Point 164.0 + 23.7 °C [5]
Soluble in common organic

Solubility solvents such as ethanol, [2]

DMSO, and DMF.

Spectral Data

The structural elucidation of ethyl acetamidocyanoacetate is supported by various

spectroscopic techniques.

Spectroscopy Key Features
1H NMR Data available on PubChem.
13C NMR Data available on PubChem.

Infrared (IR)

Data available on NIST WebBook and
PubChem.

Mass Spectrometry (MS)

Data available on NIST WebBook and
PubChem.

Synthesis
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While a definitive, detailed protocol for the direct synthesis of ethyl acetamidocyanoacetate is
not readily available in the provided search results, a plausible synthetic route involves the
acetylation of ethyl 2-amino-2-cyanoacetate. The synthesis of the precursor, ethyl 2-amino-2-
cyanoacetate, can be achieved through the reduction of ethyl cyano(hydroxyimino)acetate.

Experimental Protocol: Synthesis of Ethyl 2-amino-2-
cyanoacetate (Precursor)

This protocol is based on the reduction of ethyl cyano(hydroxyimino)acetate.

Materials:

Ethyl cyano(hydroxyimino)acetate

Reducing agent (e.g., Sodium dithionite or catalytic hydrogenation setup)

Appropriate solvent (e.g., Ethanol, Water)

Spray-type Fine Bubble (FB) generator (optional, for enhanced reaction rate)

Procedure:

Dissolve ethyl cyano(hydroxyimino)acetate in a suitable solvent.

« Introduce the reducing agent. If using catalytic hydrogenation, prepare the catalyst (e.g.,
Palladium on carbon) in the reaction vessel.

o For enhanced reaction efficiency, a spray-type FB generator can be used to introduce
hydrogen gas.

» Maintain the reaction at a controlled temperature and pressure, monitoring the progress by
techniques such as Thin Layer Chromatography (TLC).

» Upon completion, the catalyst is filtered off, and the solvent is removed under reduced
pressure.

e The crude ethyl 2-amino-2-cyanoacetate can be purified by recrystallization or column
chromatography.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b146813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Note: This is a generalized procedure and requires optimization for specific laboratory
conditions.

Conceptual Acetylation to Ethyl Acetamidocyanoacetate

The subsequent step would involve the N-acetylation of the synthesized ethyl 2-amino-2-
cyanoacetate.

Conceptual Workflow:

N

[Ethyl 2-amino-2-cyanoacetate

Acetylating Agent
(e.g., Acetic anhydride or Acetyl chloride)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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